Cas no 2137900-09-3 (rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2137900-09-3
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 6073372
• PubChem ID: 165456562
• Update Time: 2025-10-31

rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-705413
• rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid
• 2137900-09-3

• Inchi： 1S/C12H11F3O2/c1-11(10(16)17)6-9(11)7-2-4-8(5-3-7)12(13,14)15/h2-5,9H,6H2,1H3,(H,16,17)/t9-,11+/m1/s1
• InChI Key： RKJSSLPPXGBCCR-KOLCDFICSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H]1C[C@@]1(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

Professional Introduction to Rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic Acid (CAS No. 2137900-09-3)

Rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, with the CAS number 2137900-09-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and potential biological activities. The presence of a trifluoromethyl group in the phenyl ring and the specific stereochemistry defined by the (1R,2S) configuration contribute to its distinct chemical properties and make it a valuable scaffold for drug discovery.

The structural motif of this compound, featuring a cyclopropane ring substituted with a carboxylic acid moiety and an aromatic ring bearing a trifluoromethyl group, is particularly intriguing from a chemical perspective. The cyclopropane ring introduces angular strain, which can influence the reactivity and binding affinity of the molecule. Additionally, the trifluoromethyl group is a well-known pharmacophore that enhances metabolic stability and lipophilicity, making it a desirable feature in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropanecarboxylic acids. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The specific stereochemistry of Rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid has been investigated for its impact on biological activity. Studies have demonstrated that the (1R,2S) configuration can significantly influence the molecule's interactions with biological targets, thereby modulating its pharmacological effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug development. The combination of structural rigidity provided by the cyclopropane ring and the electronic properties imparted by the trifluoromethyl group creates a favorable profile for binding to biological receptors. This has led to several investigations into its derivatives as potential therapeutic agents. For instance, modifications to the phenyl ring or the carboxylic acid moiety have been explored to optimize binding affinity and selectivity.

The synthesis of Rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective reactions, have been employed to achieve the desired stereoisomer with high purity. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of stereochemical control in pharmaceutical research.

Recent research has also explored the computational modeling of this compound to better understand its interactions with biological targets. Molecular docking studies have been instrumental in predicting binding modes and affinities, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts and have accelerated the discovery process by allowing rapid screening of virtual libraries.

The biological activity of Rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid has been evaluated in various in vitro assays. Preliminary findings suggest that it exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. The presence of the cyclopropane ring and the trifluoromethyl group appears to contribute to its inhibitory effects by modulating enzyme-substrate interactions. Further studies are ongoing to elucidate the precise molecular mechanisms underlying these effects.

In addition to its potential therapeutic applications, this compound has also attracted interest from materials scientists due to its unique structural features. The combination of rigidity and electronic diversity makes it a candidate for developing novel materials with tailored properties. For example, derivatives of this compound have been investigated as building blocks for polymers and supramolecular assemblies.

The future prospects for Rac-(1R,2S)-1-methyl-2-[4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Continued exploration of its derivatives and analogs will likely uncover new biological activities and functionalities. As our understanding of structure-activity relationships improves, this compound is poised to play a significant role in next-generation therapeutics.